Cas no 1019094-81-5 (3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide)
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
- AKOS024584234
- 3,4,5-triethoxy-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- AB00684466-01
- F0561-0840
- Oprea1_324630
- 3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- 1019094-81-5
-
- Inchi: 1S/C25H29N3O5S/c1-5-31-21-12-17(13-22(32-6-2)23(21)33-7-3)25(29)26-24-19-14-34(30)15-20(19)27-28(24)18-10-8-16(4)9-11-18/h8-13H,5-7,14-15H2,1-4H3,(H,26,29)
- InChI Key: LVQZYDUZICXODC-UHFFFAOYSA-N
- SMILES: S1(CC2C(=C(NC(C3C=C(C(=C(C=3)OCC)OCC)OCC)=O)N(C3C=CC(C)=CC=3)N=2)C1)=O
Computed Properties
- Exact Mass: 483.18279221g/mol
- Monoisotopic Mass: 483.18279221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 111Ų
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0561-0840-2μmol |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-5μmol |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-10μmol |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-20μmol |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-1mg |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-2mg |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-3mg |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-4mg |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-5mg |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0561-0840-10mg |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide |
1019094-81-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
Comprehensive Overview of 3,4,5-Triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide (CAS No. 1019094-81-5)
3,4,5-Triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide (CAS No. 1019094-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrazole-derived benzamide exhibits unique structural features, including a triethoxybenzamide moiety and a 4-methylphenyl substituent, which contribute to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its heterocyclic framework and electron-rich aromatic system, which may influence its biological activity and physicochemical properties.
The compound's CAS number 1019094-81-5 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and commercial catalogs. Current studies focus on its potential as a kinase inhibitor scaffold or fluorescence probe precursor, aligning with trending research areas in targeted cancer therapies and bioimaging technologies. Its thieno[3,4-c]pyrazole core shares structural similarities with several FDA-approved drugs, making it a valuable template for medicinal chemistry optimization.
From a synthetic chemistry perspective, the 3,4,5-triethoxybenzamide segment offers multiple sites for structure-activity relationship (SAR) studies. This adaptability addresses the growing demand for tunable molecular properties in drug development pipelines. The compound's lipophilic character, influenced by its ethoxy groups and aromatic systems, makes it particularly relevant for investigations into blood-brain barrier penetration – a hot topic in neuropharmacology research.
Analytical characterization of CAS 1019094-81-5 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's high purity (>98%) and confirm its molecular conformation, essential for reliable research outcomes. The 5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazole system presents an interesting case for computational chemistry studies, particularly in molecular docking simulations and quantum mechanical calculations.
In material science applications, the electron-donating ethoxy groups and extended π-conjugation suggest potential utility in organic electronic devices. This aligns with current industry focus on flexible electronics and optoelectronic materials. The compound's thermal stability and crystallinity make it a candidate for small-molecule semiconductors, addressing the need for solution-processable organic materials.
Safety evaluations indicate that proper handling requires standard laboratory precautions, with no extraordinary hazards reported. Storage recommendations typically suggest ambient or refrigerated conditions in light-resistant containers to maintain stability. The compound's shelf life and degradation pathways remain active areas of investigation, particularly for long-term stability studies in pharmaceutical formulations.
Recent patent literature reveals growing interest in 1019094-81-5 as a building block for innovative therapeutic agents, especially in inflammatory disease and metabolic disorder research. Its structural complexity offers multiple vectors for lead compound optimization, addressing current challenges in drug selectivity and polypharmacology.
The commercial availability of 3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide through specialty chemical suppliers facilitates ongoing research. Current pricing reflects its status as a high-value research chemical, with batch-to-batch consistency being a key quality parameter. Analytical certificates typically include HPLC chromatograms and spectroscopic data to ensure reproducibility across research groups.
Future research directions may explore the compound's potential in photodynamic therapy applications, given its aromatic conjugation system, or as a ligand for transition metal complexes in catalysis research. The thienopyrazole-benzamide hybrid structure continues to inspire novel synthetic approaches in fragment-based drug design, maintaining its relevance in contemporary chemical research.
1019094-81-5 (3,4,5-triethoxy-N-[2-(4-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)